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Compound of Interest

Compound Name: Thulium-170

Cat. No.: B1219096 Get Quote

Technical Support Center: Thulium-170 Sources
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Thulium-170 (Tm-170) sources. The focus is on mitigating the self-absorption effects that can

impact experimental accuracy.

Frequently Asked Questions (FAQs)
Q1: What is Thulium-170 and what are its primary emissions?

Thulium-170 is a radioisotope with a half-life of 128.6 days.[1][2][3] It primarily decays via beta

emission to Ytterbium-170 (Yb-170), with a branching ratio of 99.87%.[2] This decay process

results in the emission of beta particles with a maximum energy of 968 keV and a prominent

gamma-ray at 84.25 keV.[2][3] There are also X-ray photons emitted at several energies,

including 7.4, 49.7, 50.9, 52.3, 57.3, and 59.16 keV.[2] A minor fraction of Tm-170 (0.13%)

decays via electron capture to Erbium-170.[2]

Q2: What is the self-absorption effect in Tm-170 sources?

Self-absorption is a phenomenon where the gamma rays and beta particles emitted by Tm-170

atoms within the source material are absorbed or scattered by other atoms in the source itself.

This is particularly significant for the low-energy 84 keV gamma photons and the beta particles.

The consequence of self-absorption is a reduction in the number of detectable photons and

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1219096?utm_src=pdf-interest
https://www.benchchem.com/product/b1219096?utm_src=pdf-body
https://www.benchchem.com/product/b1219096?utm_src=pdf-body
https://www.benchchem.com/product/b1219096?utm_src=pdf-body
https://www.researchgate.net/publication/231101940_Thulium_170_for_industrial_radiography
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.researchgate.net/publication/265692864_Thulium-170-Labeled_Microparticles_for_Local_Radiotherapy_Preliminary_Studies
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.researchgate.net/publication/265692864_Thulium-170-Labeled_Microparticles_for_Local_Radiotherapy_Preliminary_Studies
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


particles escaping the source, leading to an underestimation of the source's true activity and a

distortion of the energy spectrum.

Q3: Why is mitigating self-absorption important for my experiments?

Mitigating self-absorption is crucial for obtaining accurate and reproducible experimental

results. In applications like brachytherapy, accurate dosimetry is essential for effective cancer

treatment and to minimize damage to healthy tissue.[2][4] In radiography and other research

applications, self-absorption can lead to incorrect measurements of material density or

thickness. For quantitative analysis using gamma spectrometry, failing to correct for self-

absorption will result in inaccurate activity measurements.[5]

Q4: What factors influence the degree of self-absorption?

Several factors influence the extent of self-absorption in a Tm-170 source:

Source Density and Composition: Higher density materials and materials with higher atomic

numbers will cause more significant attenuation of gamma rays.

Source Geometry and Size: Larger and thicker sources exhibit greater self-absorption

because the emitted radiation has a longer path to travel to escape the source.[6]

Energy of Radiation: Lower energy photons, like the 84 keV gamma-ray of Tm-170, are more

susceptible to absorption than higher energy photons.

Troubleshooting Guide
Problem: My gamma spectrometer is showing a lower-than-expected count rate for the 84 keV

peak.

Possible Cause: Significant self-absorption within the Tm-170 source.

Solution:

Evaluate Source Preparation: Review your source preparation protocol. Was the thulium

oxide uniformly dispersed? Is the source as thin and uniform as possible?
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Consider Source Matrix: If the Tm-170 is incorporated into a matrix, assess the matrix

material. A lower density, lower Z material will reduce self-absorption.

Optimize Source Geometry: For future source preparations, aim for a thinner, more planar

geometry to minimize the path length for emitted photons.

Apply Correction Factors: If you cannot alter the source, you may need to apply a self-

absorption correction factor. This can be determined experimentally by comparing with a

standard of known activity and similar geometry, or through Monte Carlo simulations.[5]

Problem: The shape of my 84 keV photopeak is distorted, showing a low-energy tail.

Possible Cause: Compton scattering within the source material. The 84 keV photons can

scatter within the source, lose some energy, and then be detected, contributing to a "tail" on

the low-energy side of the photopeak.

Solution:

Minimize Source Density: A less dense source will reduce the probability of Compton

scattering.

Use a Higher Resolution Detector: A high-purity germanium (HPGe) detector will provide

better energy resolution than a sodium iodide (NaI) detector, helping to distinguish the

photopeak from the Compton continuum.

Employ Compton Suppression: For highly sensitive measurements, a Compton

suppression system can be used to veto scattered gamma rays.

Problem: I am observing unexpected peaks in my gamma spectrum.

Possible Cause 1: Bremsstrahlung radiation. The high-energy beta particles emitted from

Tm-170 can interact with the source material or encapsulation, producing a continuous

spectrum of X-rays (bremsstrahlung).[1]

Solution 1:
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Encapsulation Material: Use a low atomic number (Z) material for source encapsulation,

such as aluminum or a polymer, to minimize bremsstrahlung production.

Possible Cause 2: Radionuclidic impurities in the source material.

Solution 2:

Source Purity: Obtain a certificate of analysis for your Tm-170 source to check for any

impurities. Use high-purity starting materials for source production.

Experimental Protocols
Q: How can I prepare a Tm-170 source to minimize self-absorption?

This protocol describes a general method for preparing a thin, uniform Tm-170 source.

Methodology: Electrodeposition

Prepare the Electrolyte: Dissolve a known quantity of high-purity thulium oxide (Tm₂O₃) in a

suitable acidic solution to create a thulium salt solution.

Set up the Electrodeposition Cell:

Use a cathode made of a low-Z material, such as a thin aluminum or titanium foil. This will

serve as the backing for the source.

The anode can be a platinum wire.

The electrolyte containing the Tm-170 is placed in the cell.

Electrodeposition: Apply a constant current between the anode and cathode. The Tm³⁺ ions

will migrate to the cathode and be deposited as a thin, uniform layer of thulium hydroxide or

oxide.

Washing and Drying: Carefully remove the cathode from the cell, rinse it with deionized

water to remove any residual electrolyte, and dry it under an infrared lamp.
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Annealing (Optional): The deposited source can be annealed at a high temperature to

convert the thulium compound to a more stable oxide form.

Encapsulation: The thin source on its backing should be encapsulated in a low-Z material to

contain the radioactivity and minimize bremsstrahlung production.

Quantitative Data
Table 1: Decay Characteristics of Thulium-170

Characteristic Value Reference

Half-life 128.6 days [1][2][3]

Primary Decay Mode Beta Emission [2]

Beta Decay Branching Ratio 99.87% [2]

Maximum Beta Energy 968 keV [3]

Gamma-ray Energy 84.25 keV [2]

Electron Capture Branching

Ratio
0.13% [2]

Prominent X-ray Energies
7.4, 49.7, 50.9, 52.3, 57.3,

59.16 keV
[2]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1219096?utm_src=pdf-body
https://www.researchgate.net/publication/231101940_Thulium_170_for_industrial_radiography
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.researchgate.net/publication/265692864_Thulium-170-Labeled_Microparticles_for_Local_Radiotherapy_Preliminary_Studies
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.researchgate.net/publication/265692864_Thulium-170-Labeled_Microparticles_for_Local_Radiotherapy_Preliminary_Studies
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source Material Preparation

Electrodeposition

Post-Processing

Dissolve Tm2O3 in acid

Prepare Electrolyte

Set up Electrodeposition Cell

Apply Current

Wash and Dry Cathode

Anneal Source (Optional)

Encapsulate Source

final_source

Final Low Self-Absorption
Tm-170 Source

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solutions for Low Count Rate Solutions for Peak Tailing

Solutions for Unexpected Peaks

Distorted Gamma Spectrum?

Low Count Rate at 84 keV?

Yes

Low-Energy Tailing of 84 keV Peak?

No

Review Source Preparation
(Thin & Uniform)

Yes

Unexpected Peaks Present?

No

Minimize Source Density

Yes

Use Low-Z Encapsulation

Yes

Spectrum Appears Normal

No

Optimize Source Matrix
(Low Density, Low Z)

Apply Correction Factor

Use Higher Resolution Detector

Check Source Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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